Cas no 1935793-18-2 (5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide)

• Product Name: 5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide
• CAS No: 1935793-18-2
• MF: C₉H₅BrF₂N₂O
• MW: 275.049607992172
• CID: 5673124
• PubChem ID: 121587603
• Update Time: 2025-05-21

5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-N-(CYANOMETHYL)-2,4-DIFLUOROBENZAMIDE
• 1935793-18-2
• AKOS030729745
• EN300-26683834
• 5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide

• Inchi： 1S/C9H5BrF2N2O/c10-6-3-5(7(11)4-8(6)12)9(15)14-2-1-13/h3-4H,2H2,(H,14,15)
• InChI Key： WFHZDQYLBXVHBY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(NCC#N)=O)=C1)F)F

Computed Properties

• Exact Mass: 273.95533g/mol
• Monoisotopic Mass: 273.95533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.9Ų

Additional information on 5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide

Comprehensive Overview of 5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide (CAS No. 1935793-18-2)

5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide (CAS No. 1935793-18-2) is a specialized organic compound widely utilized in pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a bromine substituent and cyanomethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, medicinal chemistry, and crop protection.

The compound's CAS number 1935793-18-2 is a critical identifier for procurement and regulatory compliance. Its IUPAC name, 5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide, reflects its precise chemical architecture, which includes a benzamide core with difluoro and bromo substitutions. These functional groups contribute to its reactivity and selectivity, making it a sought-after building block in high-throughput screening and targeted synthesis.

In recent years, the demand for 5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide has surged alongside advancements in precision agriculture and personalized medicine. Its role in developing herbicide-resistant crops and small-molecule inhibitors aligns with global trends toward sustainable farming and innovative therapeutics. Search engine analytics reveal that queries like "5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide supplier" and "CAS 1935793-18-2 applications" are increasingly common, underscoring its commercial and scientific relevance.

From a synthetic perspective, 5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide is often employed in cross-coupling reactions and amide bond formation. Its electron-withdrawing properties enhance its utility in palladium-catalyzed transformations, a hot topic in modern green chemistry. Laboratories focusing on fragment-based drug design also prioritize this compound for its ability to modulate protein-ligand interactions.

Quality control and analytical characterization of CAS 1935793-18-2 typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, which are paramount for GMP-compliant production. The compound's stability under various storage conditions is another frequently searched topic, reflecting end-user concerns about long-term usability.

In summary, 5-Bromo-N-(cyanomethyl)-2,4-difluorobenzamide (CAS No. 1935793-18-2) bridges multiple disciplines, from agrochemical innovation to pharmaceutical R&D. Its versatility and alignment with cutting-edge scientific trends ensure its continued prominence in both academic and industrial settings.